Cas no 117701-75-4 (2-hydroxy-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-hydroxy-1-(piperazin-1-yl)ethan-1-one
• CAS No: 117701-75-4
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD11106307
• CID: 1100668
• PubChem ID: 18506884
• Update Time: 2025-10-05

2-hydroxy-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-1-(1-piperazinyl)-Ethanone
• 2-hydroxy-1-piperazin-1-ylethanone
• 2-hydroxy-1-(piperazin-1-yl)ethan-1-one
• 2-hydroxy-1-piperazin-1-yl-ethanone
• N-(2-hydroxyacetyl)piperazine
• 2-hydroxy-1-(1-piperazinyl)Ethanone
• YKZWLZLFBNIZCC-UHFFFAOYSA-N
• 117701-75-4
• Ethanone, 2-hydroxy-1-(1-piperazinyl)-
• MFCD11106307
• EN300-58821
• SCHEMBL9567
• DTXSID30594265
• DA-15015
• 2-Oxo-2-piperazin-1-ylethanol
• 2-HYDROXY-1-(PIPERAZIN-1-YL)ETHANONE
• BS-13269
• AKOS009345825
• AT23104

• MDL： MFCD11106307
• Inchi： 1S/C6H12N2O2/c9-5-6(10)8-3-1-7-2-4-8/h7,9H,1-5H2
• InChI Key： YKZWLZLFBNIZCC-UHFFFAOYSA-N
• SMILES： O=C(CO)N1CCNCC1

Computed Properties

• Exact Mass: 158.10562
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 325.8±37.0 °C at 760 mmHg
• Flash Point: 150.8±26.5 °C
• PSA: 43.78
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-hydroxy-1-(piperazin-1-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-hydroxy-1-(piperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-hydroxy-1-(piperazin-1-yl)ethan-1-one (CAS No. 117701-75-4)

2-hydroxy-1-(piperazin-1-yl)ethan-1-one, with the CAS number 117701-75-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a piperazine ring coupled with a hydroxyketone moiety, making it a versatile intermediate in synthetic chemistry. Its unique structure allows it to participate in various reactions, including amide formation and N-alkylation, which are critical in drug development.

In recent years, the demand for 2-hydroxy-1-(piperazin-1-yl)ethan-1-one has surged due to its potential applications in central nervous system (CNS) drug discovery. Researchers are particularly interested in its role as a building block for neuroactive compounds, which target receptors like 5-HT and dopamine. This aligns with the growing public interest in mental health therapeutics and cognitive enhancers, topics frequently searched in academic and medical communities.

The compound’s physicochemical properties, such as its solubility in polar solvents and moderate lipophilicity, make it suitable for formulation studies. These characteristics are often discussed in forums focusing on drug delivery systems and bioavailability optimization. Additionally, its stability under physiological conditions has prompted investigations into its use in prodrug design, a hot topic in precision medicine.

From a synthetic perspective, CAS 117701-75-4 is typically prepared via nucleophilic substitution reactions between piperazine and hydroxyacetyl derivatives. This process is optimized for high yield and purity, addressing the pharmaceutical industry’s need for scalable synthesis. Discussions on platforms like ResearchGate often highlight its relevance in green chemistry, as researchers seek eco-friendly alternatives to traditional methods.

Beyond pharmaceuticals, 2-hydroxy-1-(piperazin-1-yl)ethan-1-one has exploratory uses in material science, particularly in designing functional polymers. Its ability to act as a crosslinking agent or ligand in coordination chemistry is under investigation, tying into trends around smart materials and nanotechnology. These interdisciplinary applications reflect its adaptability across scientific domains.

Quality control of CAS 117701-75-4 involves advanced analytical techniques like HPLC and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). This aspect resonates with professionals searching for analytical validation protocols or regulatory guidelines for fine chemicals. The compound’s spectral data (e.g., NMR, IR) is also widely documented, supporting reproducibility in research.

In summary, 2-hydroxy-1-(piperazin-1-yl)ethan-1-one (117701-75-4) exemplifies the intersection of medicinal chemistry and industrial applications. Its multifaceted role—from CNS drug candidates to advanced materials—positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain a focal point for innovation, driven by its structural versatility and alignment with contemporary research priorities.